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Compound of Interest

Compound Name: Lu AF11205

Cat. No.: B13439694 Get Quote

Essential Safety and Handling Guide for Lu
AF11205
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of Lu AF11205, a potent and selective positive allosteric modulator (PAM) of the metabotropic

glutamate receptor 5 (mGlu5).[1][2][3][4][5] Given that Lu AF11205 is a novel research

compound, it is imperative to treat it as a substance with unknown toxicological properties and

to adhere to the highest safety standards. This guide is intended to supplement, not replace,

institutional safety protocols and a thorough risk assessment.

Compound Identification and Properties
A clear understanding of the compound's characteristics is the first step in safe handling.
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Property Value

Chemical Name
[2-(2-phenylethynyl)-1,3-thiazol-5-yl]-piperidin-1-

ylmethanone[1]

CAS Number 1290133-16-2[1][6][7]

Molecular Formula C17H16N2OS[6][7]

Molecular Weight 296.39 g/mol [7]

Target
mGlu5 Receptor (Positive Allosteric Modulator)

[1][2][4][5]

Use
For research use only. Not for human or

veterinary use.[1][3][6]

Hazard Assessment and Personal Protective
Equipment (PPE)
As the toxicological properties of Lu AF11205 have not been thoroughly investigated, a

cautious approach is mandatory. The primary hazards are presumed to be potential skin, eye,

and respiratory tract irritation, as well as unknown systemic effects upon exposure.

Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Hand Protection

Nitrile gloves (minimum 0.11

mm thickness, breakthrough

time > 480 minutes).

To prevent skin contact and

absorption.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes

of solutions or airborne

powder.

Body Protection Laboratory coat.
To prevent contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area,

preferably a certified chemical

fume hood. If weighing or

handling powder outside of a

fume hood, a fit-tested N95 or

higher-rated respirator is

recommended.

To prevent inhalation of the

powder form of the compound.

Experimental Workflow and Handling Procedures
A systematic approach to handling Lu AF11205 from receipt to disposal is critical to ensure

safety and experimental integrity.
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Receiving and Storage

Preparation

Experimentation

Waste Disposal

Receive Shipment

Store at -20°C (Powder)

Weighing (in fume hood)

Dissolution in appropriate solvent (e.g., DMSO)

Cell-based Assays In Vivo Studies

Contaminated Solid Waste (e.g., tips, tubes) Contaminated Liquid Waste

Dispose according to institutional and local regulations
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Diagram 1: Experimental Workflow for Handling Lu AF11205.

Step-by-Step Handling Protocol
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Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the powdered compound at -20°C for long-term stability (up to 3 years). For short-

term storage, 4°C is acceptable (up to 2 years).[1]

Solutions in solvents should be stored at -80°C for up to 6 months or -20°C for up to 1

month.[1]

Preparation of Stock Solutions:

All handling of the powdered form of Lu AF11205 should be conducted in a certified

chemical fume hood to minimize inhalation risk.

Use appropriate PPE as outlined in the table above.

To prepare a stock solution, carefully weigh the desired amount of the compound.

Dissolve in a suitable solvent such as Dimethyl Sulfoxide (DMSO).

In Vitro and In Vivo Formulations:

For cell-based assays, further dilute the stock solution with the appropriate cell culture

medium.

For in vivo studies, several oral formulations can be considered, such as suspending the

compound in 0.5% Carboxymethyl cellulose (CMC) or dissolving it in PEG400.[1] Always

perform small-scale formulation tests to ensure solubility and stability.

Spill and Exposure Procedures
Immediate and appropriate action is crucial in the event of a spill or exposure.
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Incident Procedure

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water. Remove

contaminated clothing. Seek medical attention if

irritation develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Wash out the mouth

with water. Seek immediate medical attention.

Small Spill

Wearing appropriate PPE, absorb the spill with

an inert material (e.g., vermiculite, sand) and

place it in a sealed container for disposal. Clean

the spill area with a suitable detergent and

water.

Large Spill

Evacuate the area and prevent entry. Contact

your institution's environmental health and

safety department immediately.

Disposal Plan
All waste containing Lu AF11205 must be treated as hazardous chemical waste.

Solid Waste: All contaminated solid materials, including pipette tips, tubes, and gloves,

should be collected in a designated, sealed hazardous waste container.

Liquid Waste: All solutions containing Lu AF11205 should be collected in a designated,

sealed hazardous waste container. Do not dispose of down the drain.
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Disposal: All waste must be disposed of in accordance with local, state, and federal

regulations. Consult your institution's environmental health and safety department for specific

guidance.

Mechanism of Action and Signaling Pathway
Lu AF11205 acts as a positive allosteric modulator of the mGlu5 receptor. This means it binds

to a site on the receptor that is different from the glutamate binding site and enhances the

receptor's response to glutamate. The mGlu5 receptor is a G-protein coupled receptor (GPCR)

that is part of the GPCR/G Protein neuronal signaling pathway.[7][8]
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Diagram 2: Lu AF11205 Mechanism of Action.

By providing this essential information, we aim to empower researchers to handle Lu AF11205
with the utmost safety and precision, fostering a secure and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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